1-pentyl-3-(thiophen-2-ylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline

• IUPAC Name: 1-pentyl-3-thiophen-2-ylsulfonyl-2H-imidazo[4,5-b]quinoxaline
• InChI: InChI=1S/C18H20N4O2S2/c1-2-3-6-11-21-13-22(26(23,24)16-10-7-12-25-16)18-17(21)19-14-8-4-5-9-15(14)20-18/h4-5,7-10,12H,2-3,6,11,13H2,1H3
• InChI Key: VOMZMCCQWPREAO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1CN(C2=NC3=CC=CC=C3N=C21)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol

Description

1-pentyl-3-(thiophen-2-ylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline, commonly known as PTIQ, is a synthetic compound that belongs to the class of quinoxaline derivatives. PTIQ has gained significant attention in the scientific community due to its potential as a therapeutic agent for various medical conditions.

Scientific Research Applications

Novel Quinoxalinediones and AMPA Receptor Activity

Quinoxalinediones, including compounds with imidazolyl substituents, have been synthesized and evaluated for their inhibitory activity on AMPA receptors in the brain. The study demonstrated that specific modifications in the quinoxalinedione structure could enhance selectivity and potency for AMPA receptors, suggesting potential applications in neurological research and therapy (Ohmori et al., 1994).

Synthesis and Anticancer Evaluation of Thiophene-Quinoline Derivatives

A series of thiophene-quinoline derivatives was synthesized and evaluated for their anticancer activity. The compounds showed potent and selective cytotoxic effects against various human cancer cell lines, highlighting their potential in cancer research and treatment (Othman et al., 2019).

Fluorescence Properties of Imidazoquinoxalines

The fluorescence characteristics of imidazoquinoxaline derivatives were explored, revealing that specific substituents could significantly affect their fluorescence properties. This research indicates potential applications of these compounds in developing fluorescence-based assays and sensors (Patinote et al., 2017).

Corrosion Inhibition by Quinoxaline Derivatives

Quinoxaline derivatives were studied for their corrosion inhibition capabilities on mild steel in acidic environments. The findings suggest these compounds as effective corrosion inhibitors, which could be beneficial in material science and engineering applications to enhance the longevity and durability of metal structures (Saraswat & Yadav, 2020).

Synthetic Approaches and Chemical Reactivity

Various synthetic methods have been developed for quinoxaline and imidazoquinoxaline derivatives, demonstrating the versatility of these compounds in organic synthesis. These studies provide valuable insights into the reactivity and potential applications of these compounds in medicinal chemistry and material science (Aleksandrov et al., 2020).